Cas no 1601024-29-6 (3-methyl-5-(methylsulfanyl)pentanoic acid)

• Product Name: 3-methyl-5-(methylsulfanyl)pentanoic acid
• CAS No: 1601024-29-6
• Molecular Formula: C₇H₁₄O₂S
• Molecular Weight: 162.249861240387
• CID: 6573600
• PubChem ID: 116108672

3-methyl-5-(methylsulfanyl)pentanoic acid Properties

Names and Identifiers

• 3-methyl-5-(methylsulfanyl)pentanoic acid
• EN300-1836512
• 1601024-29-6

• InChIKey： OAEGXNQQESVDFX-UHFFFAOYSA-N
• Inchi： 1S/C7H14O2S/c1-6(3-4-10-2)5-7(8)9/h6H,3-5H2,1-2H3,(H,8,9)
• SMILES： S(C)CCC(C)CC(=O)O

Computed Properties

• Exact Mass: 162.07145086g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 162.07145086g/mol
• Heavy Atom Count: 10
• Complexity: 104
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids